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Compound of Interest

Compound Name: Adenosine dialdehyde

Cat. No.: B1233588 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential safety and logistical information for the proper disposal of

adenosine dialdehyde, ensuring compliance and minimizing risk.

Adenosine dialdehyde, a potent inhibitor of S-adenosylhomocysteine (SAH) hydrolase, is not

classified as a hazardous substance according to the Globally Harmonized System (GHS).[1]

However, adherence to proper disposal protocols is crucial to maintain a safe laboratory

environment.

Immediate Safety and Hazard Profile
Before handling adenosine dialdehyde, it is important to be aware of its safety profile. The

following table summarizes the hazard ratings for this compound.
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Hazard Classification Rating Description

NFPA Health Rating 0
No hazard beyond that of

ordinary combustible material.

NFPA Fire Rating 0
Will not burn under typical fire

conditions.

NFPA Reactivity Rating 0

Normally stable, even under

fire exposure conditions, and is

not reactive with water.

HMIS Health Rating 0 No significant risk to health.

HMIS Flammability Rating 0 Will not burn.

HMIS Reactivity Rating 0 Normally stable.

NFPA: National Fire Protection Association; HMIS: Hazardous Materials Identification

System[1]

Key safety considerations include:

Incompatible Materials: Avoid contact with strong oxidizing agents.[1]

Hazardous Decomposition Products: Decomposition can produce carbon dioxide, carbon

monoxide, and nitrogen oxides.[1]

Personal Protective Equipment (PPE): While no special measures are required, it is always

best practice to consult your institution's safety guidelines and wear standard laboratory

PPE, including safety glasses, gloves, and a lab coat.[1]

Step-by-Step Disposal Protocol
The disposal procedure for adenosine dialdehyde depends on the quantity and form of the

waste.

Waste Segregation and Collection:
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Collect all waste materials contaminated with adenosine dialdehyde, including unused

solid compound, solutions, and contaminated consumables (e.g., pipette tips, tubes, and

gloves).

Use a designated, clearly labeled waste container. The label should include the full

chemical name, "Adenosine Dialdehyde," and any other information required by your

institution's Environmental Health and Safety (EHS) department.

Disposal of Small Quantities:

According to the Safety Data Sheet (SDS), smaller quantities of adenosine dialdehyde
can be disposed of with household waste.[1] However, it is imperative to consult and

adhere to your local and institutional regulations, which may have more stringent

requirements.

Disposal of Large Quantities and Uncleaned Packaging:

For larger quantities and uncleaned packaging, disposal must be conducted in accordance

with official regulations.[1]

Do not allow undiluted product or large quantities to enter sewers, surface water, or

ground water, as it is considered slightly hazardous for water.[1]

Contact your institution's EHS department to arrange for proper disposal as chemical

waste.

Spill Management:

In the event of a spill, mechanically pick up the solid material.[1]

Avoid generating dust.

Place the spilled material into a designated container for disposal.

Clean the spill area thoroughly.

The following diagram outlines the decision-making process for the proper disposal of

adenosine dialdehyde.
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Adenosine Dialdehyde Disposal Workflow

Start: Adenosine Dialdehyde Waste Generated

Assess Waste Type and Quantity

Small Quantity (Solid or Solution)

Small

Large Quantity or Contaminated Packaging

Large

Consult Local/Institutional Regulations

Contact Environmental Health & Safety (EHS)

Dispose with Household Waste (if permitted)

Permitted Not Permitted

End: Proper Disposal Complete

Dispose as Chemical Waste per EHS Guidance

Click to download full resolution via product page

Caption: Adenosine Dialdehyde Disposal Decision Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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